Cas no 1373232-76-8 (4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine)

• Product Name: 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine
• CAS No: 1373232-76-8
• MF: C₁₂H₁₉BrN₂O
• MW: 287.196062326431
• CID: 3043135
• Update Time: 2025-10-29

4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-N1-(1-methylethyl)-5-propoxy-

• Inchi： 1S/C12H19BrN2O/c1-4-5-16-12-7-11(15-8(2)3)10(14)6-9(12)13/h6-8,15H,4-5,14H2,1-3H3
• InChI Key： PYVSAHUCQAWLKA-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC(OCCC)=C(Br)C=C1N

Additional information on 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine

Chemical Profile of 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine (CAS No. 1373232-76-8)

4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine, identified by its CAS number 1373232-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl diamines, characterized by its brominated aromatic ring system and functional substituents that contribute to its unique chemical properties and potential biological activities. The presence of both bromine and propoxy groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine consists of a benzene core substituted with a bromine atom at the 4-position, an N-isopropyl group at the 1-position, and a propoxy group at the 5-position. Additionally, the 1,2-diamine functionality provides two reactive amine groups that can participate in various chemical transformations, such as condensation reactions or coupling processes. This structural arrangement not only imparts distinct electronic and steric properties but also opens up multiple avenues for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl diamines due to their ability to interact with biological targets in diverse ways. The bromine atom in 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine can serve as a handle for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional aryl or heteroaryl groups. This modularity is particularly useful in drug discovery pipelines where precise tuning of molecular properties is essential for optimizing bioactivity.

The N-isopropyl group at the 1-position introduces steric bulk and can influence the compound's solubility and metabolic stability. This feature is often exploited in medicinal chemistry to enhance pharmacokinetic profiles. Meanwhile, the propoxy group at the 5-position contributes to hydrophilicity and can affect binding affinity to biological targets. The combination of these substituents makes 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine a versatile building block for designing novel therapeutic agents.

Recent studies have highlighted the importance of aryl diamines in developing small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer metabolism and signal transduction. The unique electronic distribution within 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine, influenced by the bromine and propoxy substituents, may facilitate interactions with specific amino acid residues in protein targets, thereby modulating their function.

The synthesis of 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination followed by selective alkylation and etherification reactions. The precise control over reaction conditions is crucial to achieving high yields and purity levels required for pharmaceutical applications. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

In terms of applications, 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine serves as a critical intermediate in the preparation of biologically active compounds. Its incorporation into larger molecular frameworks allows chemists to explore new chemical space with potential therapeutic benefits. Researchers are particularly interested in leveraging its structural features to develop inhibitors targeting kinases and other enzymes implicated in inflammatory diseases and cancer.

The growing body of literature on aryl diamines underscores their significance as pharmacophores. For example, recent publications have demonstrated the efficacy of certain derivatives in preclinical models by modulating key signaling pathways. These findings reinforce the rationale for investigating compounds like 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine further in drug discovery initiatives. The compound's accessibility via established synthetic methodologies makes it an attractive candidate for academic and industrial research programs aiming to develop novel therapeutics.

As computational chemistry techniques continue to evolve, virtual screening methods are being increasingly employed to identify promising candidates for experimental validation. 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine, with its well-defined structure and known reactivity patterns, can be effectively modeled using molecular docking simulations to predict its interactions with biological targets. Such computational approaches accelerate the drug discovery process by narrowing down the pool of compounds requiring further investigation.

The future prospects for 4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine lie in its potential as a scaffold for developing next-generation drugs. By systematically modifying its substituents or incorporating it into more complex molecular architectures, researchers can uncover new mechanisms of action and expand therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential to translate these chemical innovations into tangible medical breakthroughs.

In conclusion,4-Bromo-1-N-isopropyl-5-propoxybenzene-1,2-diamine (CAS No. 1373232-76-8) represents a fascinating compound with significant untapped potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to grow，so does the need for innovative chemical solutions like this one to address unmet medical needs.